Cas no 101756-32-5 (Propanedinitrile,2-[(2-hydroxy-1-naphthalenyl)methylene]-)

• Product Name: Propanedinitrile,2-[(2-hydroxy-1-naphthalenyl)methylene]-
• CAS No: 101756-32-5
• MF: C₁₄H₈N₂O
• MW: 220.22612285614
• CID: 209650
• PubChem ID: 58850
• Update Time: 2025-04-19

Propanedinitrile,2-[(2-hydroxy-1-naphthalenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(2-hydroxy-1-naphthalenyl)methylene]-
• 2-[(2-hydroxynaphthalen-1-yl)methylidene]propanedinitrile
• (2-Hydroxy-1-(naphthylmethylene))malononitrile
• 2-((2-Hydroxy-1-naphthyl)methylene)malononitrile
• 2-cyano-3-(2-hydroxy-1-naphthyl)acrylonitrile
• 2-cyano-3-(2-hydroxynaphth-1-yl)acrylonitrile
• AC1L1PWS
• AC1Q4PY0
• LS-88951
• MALONONITRILE, (2-HYDROXY-1-(NAPHTHYLMETHYLENE))-
• NSC663984
• CHEMBL1993884
• NSC-663984
• 2-[(2-hydroxy-1-naphthyl)methylene]propanedinitrile
• AKOS023197589
• SCHEMBL5203945
• DTXSID90144164
• 101756-32-5
• NCI60_022004

• Inchi： 1S/C14H8N2O/c15-8-10(9-16)7-13-12-4-2-1-3-11(12)5-6-14(13)17/h1-7,17H
• InChI Key： UCDYXURSVIOOCB-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/C=C(\C#N)/C#N

Computed Properties

• Exact Mass: 220.06374
• Monoisotopic Mass: 220.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.326
• Boiling Point: 456.3°Cat760mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.728
• PSA: 67.81
• LogP: 2.97596